5-nitro-2-(1H-tetrazol-1-yl)pyridine

• Molecular Formula: C6H4N6O2
• Molecular Weight: 192.14 g/mol
• IUPAC Name: 5-nitro-2-(tetrazol-1-yl)pyridine
• InChI: InChI=1S/C6H4N6O2/c13-12(14)5-1-2-6(7-3-5)11-4-8-9-10-11/h1-4H
• InChI Key: ZUAUTYRTRACKCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1[N+](=O)[O-])N2C=NN=N2

Description

5-nitro-2-(1H-tetrazol-1-yl)pyridine is a useful research compound. Its molecular formula is C6H4N6O2 and its molecular weight is 192.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was synthesized using 5-nitropyridin-2-amine (1 g, 6.97 mmol), sodium azide (0.68 g, 10.5 mmol), trimethylorthoformate (1.2 g, 11.2 mmol) and acetic acid (14 mL) and stirred at room temperature over night. The reaction was heated to 120° C. reflux for 7 hours. The reaction was cooled down to room temperature, concentrated to take off acetic acid. Ice water (50 mL) was added, extracted with ethyl acetate (50 mL), second wash with sodium hydroxide (1N, 20 mL). The organic phase was dried by magnesium sulfate, filtered, concentrated and purified by column chromatography through a 50 gram Biotage SNAP KP-Sil™ silica gel cartridge eluting with 30% ethyl acetate/hexanes to give the title compound as a pale yellow solid.

Synthesis routes and methods II

Procedure details

To 5-nitropyridin-2-amine (1.00 g, 7.19 mmol) in AcOH was added trimethylsilyl trifluoroacetate (2.111 mL, 12.22 mmol). After stirring for 5 min, triethyl orthoformate (2.155 ml, 12.94 mmol) was added. Azidotrimethylsilane (1.513 mL, 11.50 mmol) was added after stirring for another 5 min. The reaction mixture was stirred at RT overnight, and was concentrated to give the crude solid. The solid was washed with DCM, and dried under vacuum to give title compound. LC/MS: [(M+1)]+=193.19, [(M+1-28)]+=165.19